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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzonitrile

Cat. No.: B066165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-fluoro-
3-methylbenzonitrile (CAS No. 185147-08-4), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals. The document outlines its core physicochemical
properties and provides standardized experimental protocols for their determination.

Core Physicochemical Data

The essential physical properties of 4-fluoro-3-methylbenzonitrile are summarized in the
table below. These values are critical for its application in various synthetic processes.

Property Value Source(s)
Melting Point 54 -58 °C [1]

Boiling Point ~220.3°C

Molecular Formula CsHeFN [1]
Molecular Weight 135.14 g/mol [1]

White to almost white
Appearance ) ) [1]
crystalline solid/powder
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Experimental Protocols

The following sections detail the standard methodologies for determining the melting and

boiling points of a crystalline organic compound like 4-fluoro-3-methylbenzonitrile.

Melting Point Determination

The melting point of 4-fluoro-3-methylbenzonitrile can be accurately determined using the

capillary method with a melting point apparatus.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of dry 4-fluoro-3-methylbenzonitrile is placed on a
clean, dry surface. If the sample is not a fine powder, it should be gently ground using a
mortar and pestle.[3]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a sample height of 2-3 mm is achieved.[2]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Approximate Determination: A rapid heating rate (e.g., 10-20 °C per minute) is used to obtain
a preliminary, approximate melting range. This helps to save time in the subsequent accurate
determination.[4]
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e Accurate Determination: The apparatus is allowed to cool. A fresh sample is prepared and
the heating process is repeated. The sample is heated rapidly to about 15-20 °C below the
approximate melting point. Then, the heating rate is slowed to 1-2 °C per minute.[5]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is recorded as the end of the melting range.[2]

Boiling Point Determination

For the determination of the boiling point, a micro-scale method using a Thiele tube or a similar
apparatus is appropriate.[6][7]

Apparatus:

Thiele tube or aluminum heating block

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil (for Thiele tube)

Procedure:

o Sample Preparation: A small amount (a few milliliters) of liquid 4-fluoro-3-
methylbenzonitrile (if melted) or a solution in a high-boiling inert solvent is placed into the
small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.[6]

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and
the thermometer bulb are at the same level. This assembly is then clamped and immersed in
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the mineral oil within the Thiele tube or placed in the aluminum block.[7]

e Heating: The apparatus is heated gently and slowly.[8]

e Observation: As the temperature rises, air trapped in the capillary tube will escape. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open
end of the capillary tube.[6]

o Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is recorded as the boiling point.[9]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Sample Preparation

Grind sample to a fine powder

'

Load sample into capillary tube (2-3 mm height)

Measurement

Place tube in melting point apparatus

'

Heat rapidly for approximate range

'

Cool apparatus and prepare new sample

'

Heat slowly (1-2°C/min) near expected MP

'

Record temperature at first liquid droplet

'

Record temperature when fully melted
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Caption: Workflow for Melting Point Determination.
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Sample Preparation

Place sample in small test tube

:

Invert sealed capillary tube into sample

Meas%ement

Assemble apparatus (Thiele tube/heating block)

l

Heat gently and uniformly

l

Observe for a rapid, continuous stream of bubbles

l

Remove heat and allow to cool slowly

l

Record temperature when liquid enters capillary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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